N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
Overview
Description
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, also known as OXA or OXA-23, is a type of β-lactamase enzyme that is commonly found in Gram-negative bacteria. It is known for its ability to confer resistance to a wide range of antibiotics, including carbapenems, which are often considered the last resort for treating bacterial infections. In
Scientific Research Applications
- 1,3,4-Oxadiazoles (such as our compound) exhibit antibacterial properties. For instance, the nitrofuran derivative Furamizole contains a 1,3,4-oxadiazole ring and demonstrates strong antibacterial activity .
- Researchers have synthesized various derivatives of oxadiazole, some of which display potent antibacterial effects against pathogens like Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and Pseudomonas aeruginosa .
- The compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate (not directly related to our compound but relevant) shows inhibitory activity against influenza A virus .
- The oxadiazole nucleus serves as an essential synthon in drug development. Researchers have designed drugs with 1,3,4-oxadiazole rings, such as the antiviral drug Raltegravir and the anti-arrhythmic agent Nesapidil .
Antibacterial Activity
Antiviral Potential
Drug Development
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors, indicating a potential for diverse biological activity .
Mode of Action
It’s suggested that the most active compound relies on interaction with neuronal voltage-sensitive sodium (site 2) and l-type calcium channels .
Result of Action
Similar compounds have shown diverse biological activities, suggesting that this compound may also have a broad spectrum of effects .
properties
IUPAC Name |
N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3O2/c1-7(16)13-6-10-14-11(15-17-10)8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INXWXYAXCSVFMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=NC(=NO1)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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